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Compound of Interest

Compound Name: Fosigotifator

Cat. No.: B12388650 Get Quote

In Vitro Effects: Inhibition of Macrophage
Inflammation
Fosigotifator has demonstrated significant anti-inflammatory properties in vitro by suppressing

the activation of macrophages, which are central to the inflammatory cascade in diseases like

atherosclerosis. The primary mechanism involves the activation of the EP4 receptor, leading to

an increase in intracellular cyclic AMP (cAMP) levels, which in turn inhibits pro-inflammatory

signaling pathways.
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Parameter
Fosigotifator (BGC20-
1531)

Description

EP4 Receptor Binding Affinity

(Ki)
1.1 nM

Measures the concentration

required to occupy 50% of EP4

receptors in competitive

binding assays.

cAMP Accumulation (EC50) 0.3 nM

Concentration for 50% of

maximal stimulation of cAMP

production in cells expressing

the EP4 receptor.

Inhibition of MCP-1 Secretion ~70% at 100 nM

Reduction of monocyte

chemoattractant protein-1

(MCP-1) secretion from

moxLDL-stimulated

macrophages.

Inhibition of IL-6 Secretion ~60% at 100 nM

Reduction of interleukin-6 (IL-

6) secretion from moxLDL-

stimulated macrophages.

Signaling Pathway of Fosigotifator
The diagram below illustrates the signaling cascade initiated by Fosigotifator binding to the

EP4 receptor on a macrophage.
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Model Setup

Treatment Phase

Analysis

LDLR-/- Mice

High-Fat Diet
(Western Diet)

Feed for 8-12 weeks

Divide into Groups:
1. Vehicle Control

2. Fosigotifator (e.g., 10 mg/kg/day)

Induce Atherosclerosis

Oral Gavage Daily
(4-8 weeks)

Euthanize Mice

Endpoint

Isolate Aorta

Stain with Oil Red O Immunohistochemistry
(e.g., for Macrophages)

Quantify Lesion Area
(Image Analysis)
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To cite this document: BenchChem. [Comparing the in vitro and in vivo effects of
Fosigotifator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388650#comparing-the-in-vitro-and-in-vivo-effects-
of-fosigotifator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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